Cas no 19947-75-2 (5-Amino-3,4-dimethylisoxazole)

• Product Name: 5-Amino-3,4-dimethylisoxazole
• CAS No: 19947-75-2
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD00046081
• CID: 51431
• PubChem ID: 354335710
• Update Time: 2025-11-07

5-Amino-3,4-dimethylisoxazole Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylisoxazol-5-amine
• 3,4-dimethyl-1,2-oxazol-5-amine
• 3,4-Dimethyl-isoxazol-5-ylamine
• 5-Amino-3.4-dimethylisoxazole
• 3,4-dimethyl-5-aminoisoxazole
• 3,4-dimethyl-5-isoxazolamine
• 3,4-dimethylisoxazole-5-ylamine
• 5-Amine-3,4-dimethylisoxazole
• 5-Isoxazolamine,3,4-dimethyl
• 5-Amino-3,4-dimethyl-isoxazole
• 5-AMino-3
• NSC 143787
• 4-diMethylisoxazole
• 5-AMINO-3,4-DIMETHYLISOXAZOLE
• 3,4-DiMethyl-5-isoxazolylaMine
• 5-Amino-3,4-dimethylisooxazole
• 3,4-dimethylisoxazol-5-ylamine
• 5-Isoxazolamine, 3,4-dimethyl-
• dimethyl-1,2-oxazol-5-amine
• PYNDWPFZDQONDV-UHFFFAOYSA-N
• 5-AMINO-3,4-DIMETHYL ISOXAZOLE
• NSC143787
• PubChem8660
• 5-Isoxazolamine,4-dimethyl-
• 3,4-dimethyl-5-
• AKOS000276222
• 3,4-di-methyl-5-amino isoxazole
• 19947-75-2
• NS00026486
• SCHEMBL402583
• 3,4-dimethyl-5-amino isoxazole
• 3,4-Dimethyl-5-amino-isoxazole
• CS-0085283
• CHEMBL4760618
• EX4SJ7E95P
• 5-Amino-3 pound not4-dimethylisoxazole
• NSC-143787
• EN300-92103
• DTXSID20173720
• MFCD00046081
• AC-19048
• 3,4-dimethylisoxazol-5-amine;5-Amino-3,4-dimethylisoxazole
• FT-0619992
• 5-Amino-3,4-dimethylisoxazole, 97%
• J-012882
• UNII-EX4SJ7E95P
• XLV
• AMY37010
• A814100
• EINECS 243-437-4
• NG-0406
• AI3-34642
• DTXCID6096211
• 3,4-DMAI
• A3179
• 5-Amino-3,4-dimethylisoxazole

• MDL： MFCD00046081
• Inchi： 1S/C5H8N2O/c1-3-4(2)7-8-5(3)6/h6H2,1-2H3
• InChI Key： PYNDWPFZDQONDV-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(C)=N1)N
• BRN： 108546

Computed Properties

• Exact Mass: 112.06400
• Monoisotopic Mass: 112.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Not determined
• Density: 1.118
• Melting Point: 119.0 to 123.0 deg-C
• Boiling Point: 246°C at 760 mmHg
• Flash Point: 102.6 °C
• Refractive Index: 1.52
• PSA: 52.05000
• LogP: 1.45480
• Solubility: Not determined

5-Amino-3,4-dimethylisoxazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 5-Amino-3,4-dimethylisoxazole

Research Brief on 5-Amino-3,4-dimethylisoxazole (CAS: 19947-75-2): Recent Advances and Applications

5-Amino-3,4-dimethylisoxazole (CAS: 19947-75-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of novel antimicrobial and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and therapeutic potential.

One of the most notable advancements in the study of 5-Amino-3,4-dimethylisoxazole is its role in the development of isoxazole-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial enzymes, such as DNA gyrase, which is a validated target for antibiotics. The study utilized molecular docking and in vitro assays to validate the binding affinity and efficacy of these derivatives, paving the way for their potential use in combating antibiotic-resistant pathogens.

In addition to its antimicrobial properties, 5-Amino-3,4-dimethylisoxazole has also been investigated for its anti-inflammatory effects. A recent preprint on bioRxiv reported that this compound can modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. The researchers synthesized a series of analogs and evaluated their activity in murine models of inflammation, observing significant reductions in pro-inflammatory cytokine levels. These findings suggest that 5-Amino-3,4-dimethylisoxazole derivatives could serve as promising candidates for the treatment of chronic inflammatory diseases.

From a synthetic chemistry perspective, advancements in the efficient production of 5-Amino-3,4-dimethylisoxazole have also been reported. A 2024 study in Organic Letters described a novel catalytic method for the one-pot synthesis of this compound using copper-based catalysts, which significantly improved yield and reduced reaction time compared to traditional methods. This innovation is expected to facilitate large-scale production and further exploration of its applications in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-Amino-3,4-dimethylisoxazole derivatives. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focusing on structural modifications and formulation strategies to overcome these limitations.

In conclusion, 5-Amino-3,4-dimethylisoxazole (CAS: 19947-75-2) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial agents to anti-inflammatory therapeutics, underscore its potential as a valuable scaffold in drug discovery. Future studies will likely explore its utility in other therapeutic areas, such as oncology and neurology, further expanding its impact on the field.